Cas no 2227842-80-8 ((1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2227842-80-8
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• CID: 5854120
• PubChem ID: 165974062
• Update Time: 2025-10-31

(1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• EN300-1921725
• 2227842-80-8

• Inchi： 1S/C6H9BrN2O/c1-4(10)5-3-6(7)8-9(5)2/h3-4,10H,1-2H3/t4-/m1/s1
• InChI Key： SHPWKFCZOBIVJD-SCSAIBSYSA-N
• SMILES： BrC1C=C([C@@H](C)O)N(C)N=1

Computed Properties

• Exact Mass: 203.98983g/mol
• Monoisotopic Mass: 203.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol

Compound Introduction: (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2227842-80-8)

The compound (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol, identified by its CAS number 2227842-80-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chiral center and a brominated pyrazole moiety, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bromine atom in the structure enhances its reactivity, making it a valuable scaffold for further chemical modifications. The specific configuration at the (1R) position adds an additional layer of complexity, influencing both its pharmacokinetic profile and interaction with biological targets.

Recent studies have highlighted the importance of chiral molecules in pharmaceutical development. The enantiomeric purity of (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol is crucial for achieving optimal therapeutic effects while minimizing side reactions. Researchers have employed advanced synthetic techniques to ensure high enantiomeric excess, leveraging asymmetric catalysis and chiral auxiliary strategies.

The brominated pyrazole ring in this compound serves as a versatile handle for further functionalization. This feature has been exploited in the design of novel inhibitors targeting enzyme-catalyzed pathways relevant to various diseases. For instance, studies suggest that such derivatives may interfere with kinases and other enzymes involved in cancer progression, offering promising leads for the development of next-generation anticancer agents.

In addition to its potential in oncology, (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol has shown promise in the treatment of inflammatory disorders. The pyrazole scaffold is known to modulate inflammatory cytokine production and inhibit pro-inflammatory enzymes. Preliminary in vitro experiments indicate that this compound exhibits significant anti-inflammatory activity by suppressing NFκB signaling pathways.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, bromination, and stereochemical resolution. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity and purity of the final product. These methodologies ensure that the compound meets stringent quality standards required for preclinical and clinical studies.

The pharmacological evaluation of (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol has revealed intriguing interactions with biological targets. In cell-based assays, it demonstrates selective binding to specific proteins involved in disease pathways. This selectivity is critical for minimizing off-target effects, a common concern in drug development. Further investigations are underway to elucidate the molecular mechanisms underlying its therapeutic effects.

The compound's solubility profile and bioavailability are also subjects of intense research. Optimizing these parameters is essential for translating preclinical findings into effective clinical treatments. Formulation scientists are exploring various delivery systems to enhance the compound's absorption and distribution within the body.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery and development of pyrazole derivatives like (1R)-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol. These partnerships facilitate rapid translation of laboratory findings into clinical candidates, leveraging expertise across multiple disciplines including organic chemistry, medicinal chemistry, and pharmacology.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are being harnessed to predict novel drug-like properties and optimize molecular structures for improved efficacy and safety.